Cas no 2757912-38-0 (2-{[(Benzyloxy)carbonyl]amino}-4-(chloromethyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-4-(chloromethyl)pyrimidine-5-carboxylic acid
• CAS No: 2757912-38-0
• MF: C₁₄H₁₂ClN₃O₄
• MW: 321.715782165527
• CID: 6528002
• PubChem ID: 165756311
• Update Time: 2025-05-21

2-{[(Benzyloxy)carbonyl]amino}-4-(chloromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-4-(chloromethyl)pyrimidine-5-carboxylic acid
• EN300-37101043
• 2757912-38-0
• 2-{[(Benzyloxy)carbonyl]amino}-4-(chloromethyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C14H12ClN3O4/c15-6-11-10(12(19)20)7-16-13(17-11)18-14(21)22-8-9-4-2-1-3-5-9/h1-5,7H,6,8H2,(H,19,20)(H,16,17,18,21)
• InChI Key： QRPBVJXZAOIXQX-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=CN=C(NC(=O)OCC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 321.0516336g/mol
• Monoisotopic Mass: 321.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-4-(chloromethyl)pyrimidine-5-carboxylic acid

Research Briefing on 2-{[(Benzyloxy)carbonyl]amino}-4-(chloromethyl)pyrimidine-5-carboxylic acid (CAS: 2757912-38-0)

In recent years, the compound 2-{[(Benzyloxy)carbonyl]amino}-4-(chloromethyl)pyrimidine-5-carboxylic acid (CAS: 2757912-38-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative, characterized by its unique functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of both the benzyloxycarbonyl (Cbz) protecting group and the chloromethyl moiety offers synthetic flexibility, enabling its use in diverse medicinal chemistry applications.

Recent studies have focused on the role of this compound in the synthesis of novel kinase inhibitors, which are critical in targeting various diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the preparation of selective JAK2 inhibitors, which show promise in treating myeloproliferative neoplasms. The chloromethyl group facilitates further functionalization, allowing researchers to introduce diverse pharmacophores and optimize drug-like properties.

From a synthetic chemistry perspective, the compound's stability and reactivity have been extensively investigated. A 2024 report in Organic Process Research & Development highlighted improved scalable synthetic routes for 2-{[(Benzyloxy)carbonyl]amino}-4-(chloromethyl)pyrimidine-5-carboxylic acid, addressing previous challenges in yield and purity. The optimized process employs greener solvents and catalytic methods, aligning with current trends in sustainable pharmaceutical manufacturing.

Structural-activity relationship (SAR) studies utilizing this building block have provided valuable insights into pyrimidine-based drug design. Computational modeling combined with experimental data, as reported in a recent Bioorganic & Medicinal Chemistry publication, has elucidated how modifications at the 4-position (chloromethyl group) influence target binding affinity and selectivity. These findings are guiding the development of next-generation small molecule therapeutics with improved pharmacokinetic profiles.

In the context of drug discovery pipelines, several pharmaceutical companies have included derivatives of 2-{[(Benzyloxy)carbonyl]amino}-4-(chloromethyl)pyrimidine-5-carboxylic acid in their preclinical candidates. Patent filings from 2023-2024 reveal its incorporation in compounds targeting protein kinases involved in oncology and autoimmune diseases. The versatility of this scaffold is further demonstrated by its application in PROTAC (Proteolysis Targeting Chimera) technology, where it serves as a linker between target-binding and E3 ligase-recruiting moieties.

Future research directions for this compound include exploration of its potential in nucleic acid therapeutics and as a building block for covalent inhibitors. The reactive chloromethyl group presents opportunities for developing targeted therapies through selective protein modification. Additionally, ongoing studies are investigating its metabolic stability and toxicity profile to facilitate translation into clinical candidates.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-4-(chloromethyl)pyrimidine-5-carboxylic acid (CAS: 2757912-38-0) represents a valuable chemical entity in modern drug discovery. Its multifaceted applications in medicinal chemistry, combined with recent synthetic advancements and biological insights, position it as an important tool for developing novel therapeutic agents. Continued research on this scaffold is expected to yield significant contributions to the pharmaceutical industry in the coming years.